Cas no 17678-20-5 (4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one)

• Product Name: 4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one
• CAS No: 17678-20-5
• MF: C₆H₈O₄
• MW: 144.125322341919
• CID: 1369400
• PubChem ID: 3014989
• Update Time: 2025-04-20

4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3(2H)-one
• 4-Hydroxy-2-(hydroxymethyl)-5-methyl-3(2H)-furanone
• 4-hydroxy-2-(hydroxymethyl)-5-methylfuran-3-one
• DTXSID00938854
• SCHEMBL7769389
• 17678-20-5
• 3-Hydroxy-5-hydroxymethyl-2-methyl- (5H)-furan-4-on

• Inchi： 1S/C6H8O4/c1-3-5(8)6(9)4(2-7)10-3/h4,7-8H,2H2,1H3
• InChI Key： QWWDOOYYVCSCLB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C1CO)=O)O

Computed Properties

• Exact Mass: 144.04224
• Monoisotopic Mass: 144.042
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.425
• Boiling Point: 303.2°C at 760 mmHg
• Flash Point: 132.5°C
• Refractive Index: 1.552
• PSA: 66.76